Cas no 544704-61-2 (2-Benzothiazolehexanoic acid, methyl ester)
544704-61-2 structure
Product Name:2-Benzothiazolehexanoic acid, methyl ester
CAS No:544704-61-2
MF:C14H17NO2S
MW:263.35528254509
CID:1589165
Update Time:2024-08-29
2-Benzothiazolehexanoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazolehexanoic acid, methyl ester
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- Inchi: 1S/C14H17NO2S/c1-17-14(16)10-4-2-3-9-13-15-11-7-5-6-8-12(11)18-13/h5-8H,2-4,9-10H2,1H3
- InChI Key: UFVQCWURRUPZHL-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1CCCCCC(OC)=O
Computed Properties
- Exact Mass: 263.09811
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 368.9±25.0 °C(Predicted)
- PSA: 39.19
- pka: 1.52±0.10(Predicted)
2-Benzothiazolehexanoic acid, methyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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